Cas no 7381-78-4 (NAPHTHALENE, 1-(1-PHENYLETHYL)-)

• Product Name: NAPHTHALENE, 1-(1-PHENYLETHYL)-
• CAS No: 7381-78-4
• MF: C₁₈H₁₆
• MW: 232.319644927979
• CID: 3476064
• PubChem ID: 15920172
• Update Time: 2025-06-16

NAPHTHALENE, 1-(1-PHENYLETHYL)- Chemical and Physical Properties

Names and Identifiers

• NAPHTHALENE, 1-(1-PHENYLETHYL)-
• 1-(1-phenylethyl)naphthalene
• WLZ3153
• 7381-78-4

• Inchi： 1S/C18H16/c1-14(15-8-3-2-4-9-15)17-13-7-11-16-10-5-6-12-18(16)17/h2-14H,1H3
• InChI Key： AZGVYQZXBPBCBQ-UHFFFAOYSA-N
• SMILES： C(C)(C1C=CC=CC=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.125200510g/mol
• Monoisotopic Mass: 232.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Additional information on NAPHTHALENE, 1-(1-PHENYLETHYL)-

Chemical Profile of NAPHTHALENE, 1-(1-PHENYLETHYL)- (CAS No. 7381-78-4)

NAPHTHALENE, 1-(1-PHENYLETHYL)-, identified by the Chemical Abstracts Service Number (CAS No.) 7381-78-4, is a significant organic compound with a molecular structure that combines the aromatic stability of naphthalene with the functional group of a phenylethyl moiety. This unique combination imparts distinct chemical properties and potential applications in various scientific and industrial domains. The compound belongs to the class of heterocyclic aromatics, exhibiting characteristics that make it a subject of interest in medicinal chemistry, material science, and organic synthesis.

The molecular formula of NAPHTHALENE, 1-(1-PHENYLETHYL)- is C₁₆H₁₂, reflecting its composition of 16 carbon atoms and 12 hydrogen atoms. The presence of two aromatic rings—the naphthalene core and the phenyl ring attached to an ethyl group—contributes to its complex electronic structure and reactivity. This architecture allows for diverse interactions with biological targets, making it a valuable scaffold in drug discovery efforts.

In recent years, research into NAPHTHALENE, 1-(1-PHENYLETHYL)- has been driven by its potential as a pharmacophore in the development of novel therapeutic agents. The compound’s ability to modulate biological pathways has been explored in preclinical studies, particularly in the context of neurodegenerative diseases and inflammatory conditions. Its structural similarity to known bioactive molecules has prompted investigations into its pharmacokinetic behavior and potential side effects.

One of the most compelling aspects of NAPHTHALENE, 1-(1-PHENYLETHYL)- is its role as a precursor in synthesizing more complex derivatives. Chemists have leveraged its reactive sites to develop analogs with enhanced efficacy or selectivity. For instance, modifications at the phenylethyl position have yielded compounds with improved solubility and metabolic stability, which are critical factors in drug formulation.

The compound’s applications extend beyond pharmaceuticals into materials science. Its aromatic nature lends itself to the development of advanced polymers and liquid crystals. Researchers have investigated its incorporation into conductive polymers, which could revolutionize the field of organic electronics. These materials are being explored for use in flexible displays, solar cells, and other next-generation technologies.

Recent advancements in computational chemistry have enabled more precise modeling of NAPHTHALENE, 1-(1-PHENYLETHYL)-’s interactions with biological systems. Molecular dynamics simulations have provided insights into how this compound binds to enzymes and receptors, offering a foundation for rational drug design. Such simulations are increasingly integral to modern medicinal chemistry pipelines, streamlining the identification of lead compounds.

The synthesis of NAPHTHALENE, 1-(1-PHENYLETHYL)- presents both challenges and opportunities. Traditional methods involve multi-step reactions that can be inefficient or produce hazardous byproducts. However, emerging green chemistry approaches are addressing these issues by employing catalytic systems that minimize waste and energy consumption. These innovations align with global efforts to promote sustainable chemical practices.

In industrial settings, NAPHTHALENE, 1-(1-PHENYLETHYL)- is utilized as an intermediate in the production of specialty chemicals. Its versatility allows it to be incorporated into formulations for dyes, fragrances, and coatings. The demand for high-purity grades has driven improvements in purification techniques, ensuring that downstream applications meet stringent quality standards.

The regulatory landscape for NAPHTHALENE, 1-(1-PHENYLETHYL)- is shaped by its dual role as a research chemical and an industrial intermediate. While not classified as a hazardous substance under current guidelines, proper handling protocols are essential to ensure workplace safety. Manufacturers provide detailed safety data sheets (SDS) to inform users about storage conditions, handling procedures, and emergency measures.

Future research directions for NAPHTHALENE, 1-(1-PHENYLETHYL)- include exploring its potential in nanotechnology applications. The compound’s ability to self-assemble into ordered structures has attracted attention for use in nanoscale devices. Additionally, investigations into its environmental impact are underway to assess its persistence and degradation pathways in natural systems.

The integration of machine learning algorithms has further accelerated the study of NAPHTHALENE, 1-(1-PHENYLETHYL)- by predicting its properties and optimizing synthetic routes. These tools have become indispensable in academic laboratories and pharmaceutical companies alike, enabling faster iteration cycles during drug development programs.

In conclusion,NAPHTHALENE, 1-(1-PHENYLETHYL)- (CAS No. 7381-78-4) represents a compound with multifaceted utility across scientific disciplines. Its unique structural features offer opportunities for innovation in medicine, materials science, and industrial chemistry. As research continues to uncover new applications for this molecule, NAPHTHALENE, (CAS No.), will undoubtedly remain at the forefront of chemical exploration.